Cas no 1393688-70-4 (2-(thietan-3-yl)ethan-1-ol)

• Product Name: 2-(thietan-3-yl)ethan-1-ol
• CAS No: 1393688-70-4
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 4596603
• PubChem ID: 67527600
• Update Time: 2025-06-14

2-(thietan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(thietan-3-yl)ethan-1-ol

• Inchi： 1S/C5H10OS/c6-2-1-5-3-7-4-5/h5-6H,1-4H2
• InChI Key： ADYMDEHXWVSQOJ-UHFFFAOYSA-N
• SMILES： C(O)CC1CSC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes

Additional information on 2-(thietan-3-yl)ethan-1-ol

Recent Advances in the Study of 2-(thietan-3-yl)ethan-1-ol (CAS: 1393688-70-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(thietan-3-yl)ethan-1-ol (CAS: 1393688-70-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thietane ring structure, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of growing interest among researchers.

One of the key areas of investigation has been the synthesis and optimization of 2-(thietan-3-yl)ethan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated an efficient catalytic method for the enantioselective synthesis of this compound, highlighting its potential as a chiral building block in pharmaceutical synthesis.

In addition to its synthetic utility, 2-(thietan-3-yl)ethan-1-ol has been explored for its biological activities. Preliminary studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for the development of anti-inflammatory agents. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.

Another promising avenue of research involves the use of 2-(thietan-3-yl)ethan-1-ol as a precursor for the synthesis of more complex bioactive molecules. Its unique structural features, such as the thietane ring, make it a valuable scaffold for the design of novel therapeutics. Recent work has demonstrated its incorporation into hybrid molecules that target specific protein-protein interactions, opening new possibilities for drug discovery.

Despite these advances, challenges remain in the development and application of 2-(thietan-3-yl)ethan-1-ol. Issues such as stability, bioavailability, and toxicity need to be addressed to fully realize its potential. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies.

In conclusion, 2-(thietan-3-yl)ethan-1-ol (CAS: 1393688-70-4) represents a promising compound in chemical biology and pharmaceutical research. Its unique structure and diverse biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and enhance its utility in drug development and other biomedical fields.